Cas no 2490314-14-0 (rac-(1R,5S)-1-methoxy-3-azabicyclo3.2.0heptane, cis)

• Product Name: rac-(1R,5S)-1-methoxy-3-azabicyclo3.2.0heptane, cis
• CAS No: 2490314-14-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD32853021
• CID: 5671044
• PubChem ID: 155821161
• Update Time: 2025-10-28

rac-(1R,5S)-1-methoxy-3-azabicyclo3.2.0heptane, cis Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-1-Methoxy-3-azabicyclo[3.2.0]heptane
• rac-(1R,5S)-1-methoxy-3-azabicyclo[3.2.0]heptane
• EN300-27143625
• 2490314-14-0
• rac-(1R,5S)-1-methoxy-3-azabicyclo3.2.0heptane, cis

• MDL： MFCD32853021
• Inchi： 1S/C7H13NO/c1-9-7-3-2-6(7)4-8-5-7/h6,8H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key： HWEYSHKPDVXCKR-BQBZGAKWSA-N
• SMILES： O(C)[C@@]12CNC[C@@H]1CC2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(1R,5S)-1-methoxy-3-azabicyclo3.2.0heptane, cis

Comprehensive Overview of rac-(1R,5S)-1-methoxy-3-azabicyclo[3.2.0]heptane, cis (CAS No. 2490314-14-0)

The compound rac-(1R,5S)-1-methoxy-3-azabicyclo[3.2.0]heptane, cis (CAS No. 2490314-14-0) is a structurally unique bicyclic amine derivative that has garnered significant interest in pharmaceutical and synthetic chemistry research. Its azabicyclo[3.2.0]heptane core is a privileged scaffold in drug discovery, often associated with bioactive molecules targeting neurological and metabolic disorders. The cis configuration and methoxy substitution at the 1-position further enhance its potential as a chiral building block for asymmetric synthesis.

Recent trends in organic chemistry highlight the growing demand for stereoselective synthesis and chiral auxiliaries, making rac-(1R,5S)-1-methoxy-3-azabicyclo[3.2.0]heptane a compound of high relevance. Researchers are particularly intrigued by its potential applications in catalysis and medicinal chemistry, where its rigid bicyclic framework could improve binding affinity and selectivity. The CAS No. 2490314-14-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings.

From a synthetic perspective, the azabicyclo[3.2.0]heptane system presents challenges and opportunities. Its cis-fused rings impose conformational constraints, which can be leveraged to design molecules with enhanced stability and reduced off-target effects. The methoxy group introduces additional functionality, enabling further derivatization for library synthesis. This aligns with the current focus on fragment-based drug design and diversity-oriented synthesis, topics frequently discussed in recent literature.

Environmental and green chemistry considerations are also driving interest in this compound. Its potential as a biodegradable intermediate aligns with the pharmaceutical industry's shift toward sustainable practices. Questions like "How to optimize the synthesis of rac-(1R,5S)-1-methoxy-3-azabicyclo[3.2.0]heptane?" or "What are its pharmacokinetic properties?" are commonly explored in online forums and research publications, indicating its multidisciplinary appeal.

In summary, rac-(1R,5S)-1-methoxy-3-azabicyclo[3.2.0]heptane, cis (CAS No. 2490314-14-0) represents a versatile and scientifically valuable compound. Its structural features and synthetic adaptability make it a subject of ongoing research, particularly in areas like chiral synthesis, drug discovery, and catalysis. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.